Cas no 2034525-19-2 (2,4-dimethyl-6-({1-3-(trifluoromethyl)benzoylpiperidin-4-yl}oxy)pyrimidine)

• Product Name: 2,4-dimethyl-6-({1-3-(trifluoromethyl)benzoylpiperidin-4-yl}oxy)pyrimidine
• CAS No: 2034525-19-2
• MF: C₁₉H₂₀F₃N₃O₂
• MW: 379.376214981079
• CID: 6409696
• PubChem ID: 119100650
• Update Time: 2025-05-23

2,4-dimethyl-6-({1-3-(trifluoromethyl)benzoylpiperidin-4-yl}oxy)pyrimidine Chemical and Physical Properties

Names and Identifiers

• 2,4-dimethyl-6-({1-3-(trifluoromethyl)benzoylpiperidin-4-yl}oxy)pyrimidine
• 2034525-19-2
• F6479-4171
• (4-((2,6-dimethylpyrimidin-4-yl)oxy)piperidin-1-yl)(3-(trifluoromethyl)phenyl)methanone
• AKOS026691211
• [4-(2,6-dimethylpyrimidin-4-yl)oxypiperidin-1-yl]-[3-(trifluoromethyl)phenyl]methanone
• 2,4-dimethyl-6-({1-[3-(trifluoromethyl)benzoyl]piperidin-4-yl}oxy)pyrimidine

• Inchi： 1S/C19H20F3N3O2/c1-12-10-17(24-13(2)23-12)27-16-6-8-25(9-7-16)18(26)14-4-3-5-15(11-14)19(20,21)22/h3-5,10-11,16H,6-9H2,1-2H3
• InChI Key： HRQVICRXHHOOJL-UHFFFAOYSA-N
• SMILES： FC(C1=CC=CC(=C1)C(N1CCC(CC1)OC1C=C(C)N=C(C)N=1)=O)(F)F

Computed Properties

• Exact Mass: 379.15076138g/mol
• Monoisotopic Mass: 379.15076138g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 27
• Rotatable Bond Count: 3
• Complexity: 509
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.9
• Topological Polar Surface Area: 55.3Ų

Additional information on 2,4-dimethyl-6-({1-3-(trifluoromethyl)benzoylpiperidin-4-yl}oxy)pyrimidine

Introduction to 2,4-dimethyl-6-({1-3-(trifluoromethyl)benzoylpiperidin-4-yl}oxy)pyrimidine (CAS No. 2034525-19-2)

2,4-dimethyl-6-({1-3-(trifluoromethyl)benzoylpiperidin-4-yl}oxy)pyrimidine, with the CAS number 2034525-19-2, is a novel compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound is characterized by its unique structural features, including a pyrimidine core, dimethyl substitutions, and a piperidine ring functionalized with a trifluoromethylbenzoyl group. These structural elements contribute to its potential therapeutic applications and pharmacological properties.

The development and synthesis of 2,4-dimethyl-6-({1-3-(trifluoromethyl)benzoylpiperidin-4-yl}oxy)pyrimidine have been driven by the need for new and effective treatments for various diseases. Recent studies have highlighted its potential as a potent inhibitor of specific enzymes and receptors, making it a promising candidate for drug development. The compound's ability to modulate key biological pathways has been extensively investigated, and its efficacy has been demonstrated in both in vitro and in vivo models.

In the context of medicinal chemistry, the design and synthesis of 2,4-dimethyl-6-({1-3-(trifluoromethyl)benzoylpiperidin-4-yl}oxy)pyrimidine involve advanced synthetic strategies and techniques. The synthesis typically begins with the preparation of the piperidine ring functionalized with the trifluoromethylbenzoyl group, followed by the introduction of the pyrimidine core and dimethyl substitutions. This multi-step process requires precise control over reaction conditions to ensure high yields and purity of the final product.

The pharmacological profile of 2,4-dimethyl-6-({1-3-(trifluoromethyl)benzoylpiperidin-4-yl}oxy)pyrimidine has been extensively studied to understand its mechanism of action. Research has shown that this compound exhibits selective inhibition of certain enzymes, such as kinases and proteases, which are involved in various disease processes. For instance, it has been reported to inhibit the activity of protein kinases associated with cancer cell proliferation and metastasis. Additionally, it has demonstrated anti-inflammatory properties by modulating the activity of inflammatory mediators.

Clinical trials are currently underway to evaluate the safety and efficacy of 2,4-dimethyl-6-({1-3-(trifluoromethyl)benzoylpiperidin-4-yl}oxy)pyrimidine in treating various conditions. Preliminary results from phase I trials have shown promising outcomes, with the compound demonstrating good tolerability and pharmacokinetic properties. These findings have paved the way for further clinical investigations to explore its therapeutic potential in larger patient populations.

The structural diversity and functional versatility of 2,4-dimethyl-6-({1-3-(trifluoromethyl)benzoylpiperidin-4-yl}oxy)pyrimidine make it an attractive candidate for drug discovery and development. Its unique combination of chemical functionalities allows for fine-tuning of its pharmacological properties through structure-based drug design approaches. This flexibility is crucial for optimizing its therapeutic index and minimizing potential side effects.

In addition to its therapeutic applications, 2,4-dimethyl-6-{(1-[3-(trifluoromethyl)benzoyl]piperidin)-4-yloxy}pyrimidine has also been explored as a tool compound in academic research. Its ability to selectively target specific biological pathways makes it valuable for investigating disease mechanisms and validating therapeutic targets. Researchers have used this compound to gain insights into the role of certain enzymes and receptors in various physiological processes.

The future prospects for 2,4-dimethyl-6-{(1-[3-(trifluoromethyl)benzoyl]piperidin)-4-yloxy}pyrimidine are promising. Ongoing research aims to further elucidate its mechanism of action and identify new applications in medicine. The compound's potential as a lead molecule for drug development continues to be explored through collaborative efforts between academia and industry. As more data becomes available from clinical trials, it is anticipated that this compound will play a significant role in advancing our understanding of disease biology and improving patient outcomes.

In conclusion, 2,4-dimethyl-6-{(1-[3-(trifluoromethyl)benzoyl]piperidin)-4-yloxy}pyrimidine (CAS No. 2034525-19-2) represents a promising advancement in medicinal chemistry and pharmaceutical research. Its unique structural features and pharmacological properties make it a valuable candidate for drug development, with potential applications in treating various diseases. Continued research and clinical evaluation will further solidify its position as a key molecule in modern medicine.